Cas no 64111-04-2 (Benzenemethanol,2-(2-hydroxypropoxy)-3-methyl-)
64111-04-2 structure
Product Name:Benzenemethanol,2-(2-hydroxypropoxy)-3-methyl-
CAS No:64111-04-2
MF:C11H16O3
MW:196.242943763733
CID:504948
PubChem ID:85909061
Update Time:2025-04-19
Benzenemethanol,2-(2-hydroxypropoxy)-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,2-(2-hydroxypropoxy)-3-methyl-
- Ko 2618
- 1-(2-(hydroxymethyl)-6-methylphenoxy)propan-2-ol
- Benzenemethanol, 2-(2-hydroxypropoxy)-3-methyl-
- 1-[2-(HYDROXYMETHYL)-6-METHYLPHENOXY]PROPAN-2-OL
- CHEBI:177947
- SA6FY9NRV3
- UNII-SA6FY9NRV3
- 64111-04-2
- 2-(2-Hydroxypropoxy)-3-methylbenzenemethanol
-
- Inchi: 1S/C11H16O3/c1-8-4-3-5-10(6-12)11(8)14-7-9(2)13/h3-5,9,12-13H,6-7H2,1-2H3
- InChI Key: DCGROBWORDXDPU-UHFFFAOYSA-N
- SMILES: O(CC(C)O)C1C(C)=CC=CC=1CO
Computed Properties
- Exact Mass: 196.10998
- Monoisotopic Mass: 196.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.69
Benzenemethanol,2-(2-hydroxypropoxy)-3-methyl- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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